Methyl 2-(chlorosulfonyl)furan-3-carboxylate

• IUPAC Name: methyl 2-chlorosulfonylfuran-3-carboxylate
• InChI: InChI=1S/C6H5ClO5S/c1-11-5(8)4-2-3-12-6(4)13(7,9)10/h2-3H,1H3
• InChI Key: HSXINYQGPPRBET-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(OC=C1)S(=O)(=O)Cl
• Molecular Formula: C6H5ClO5S
• Molecular Weight: 224.62 g/mol

Description

“Methyl 2-(chlorosulfonyl)furan-3-carboxylate” is a chemical compound with the molecular formula C6H5ClO5S. It has a molecular weight of 224.62.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H5ClO5S/c1-11-5(8)4-2-3-12-6(4)13(7,9)10/h2-3H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 2-(chlorosulfonyl)furan-3-carboxylate has been explored in the context of optical resolution and chiral synthesis. For instance, the optical isomers of methyl 6,7-dichloro-2,3-dihydrobenzo[b]furan-2-carboxylate were prepared using optical resolution and chiral synthesis techniques, highlighting the potential for creating enantiomerically pure compounds (Yodo, Matsushita, Ohsugi, & Harada, 1988).
• A method was developed for the synthesis of 2-substituted methyl benzo[b]furan-3-carboxylates, which does not require a transition metal catalyst, indicating cost-effective and convenient access to these compounds (Kang, Lee, Kim, Hwang, Kim, & Chi, 2015).

Conformational and Reactivity Studies

• The conformational properties of furan-2-carboxylates were investigated using infrared spectroscopy, offering insights into the behavior of these compounds in different solvents and phases (Pete, Kiss, Mink, Gál, & Bánki, 1980).
• Studies on the reactivities of methyl esters of furan-2-carboxylic acids provided understanding of their behavior in various chemical reactions, such as competitive nitration (Venter, Trushule, Litvinov, Ostapenko, & Liepin'sh, 1978).

Thermodynamics and Physical Chemistry

• Research on the thermodynamic properties of furan-3-carboxylic acid derivatives in different solvents contributes to our understanding of the physical chemistry and solubility of these compounds (Sobechko, Horak, Dibrivnyi, Obushak, & Goshko, 2019).

Environmental and Process Chemistry

• The recovery of acetic acid from processes involving methyl 3-chlorosulfonyl-thiophene-2-carboxylate was studied, showing the feasibility of recovering and reusing acetic acid in industrial processes, which is significant for environmental and economic aspects of chemical manufacturing (Wang Tian-gui, 2006).

Pharmacological and Biological Research

• Studies on the synthesis and biological activity of methyl-5-(hydroxymethyl)-2-furan carboxylate derivatives highlighted their potential for cytotoxic effects against cancer cell lines and bacteria, suggesting applications in pharmacological research (Phutdhawong, Inpang, Taechowisan, & Phutdhawong, 2019).